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Compound of Interest

Compound Name: N-Allyl-3-(trifluoromethyl)aniline

Cat. No.: B3054586

An In-depth Technical Guide to N-Allyl-3-(trifluoromethyl)aniline
IUPAC Name: N-prop-2-enyl-3-(trifluoromethyl)aniline

This technical guide provides a comprehensive overview of N-Allyl-3-(trifluoromethyl)aniline,
a key intermediate in the synthesis of pharmaceuticals and agrochemicals. The document
details its chemical properties, established synthesis protocols, and the strategic importance of
its structural moieties in functional molecule design. This guide is intended for researchers,
chemists, and professionals involved in drug discovery and development.

Chemical Properties and Identifiers

N-Allyl-3-(trifluoromethyl)aniline is an aromatic amine characterized by the presence of both
an allyl group and a trifluoromethyl group attached to an aniline core. The trifluoromethyl group
significantly influences the molecule's properties, enhancing lipophilicity and metabolic stability,
which are desirable traits in medicinal chemistry.[1]
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Property Value Source
N-prop-2-enyl-3-

UPAC Name (tri:‘)luor:ometzyl)aniline ]

CAS Number 61219-93-0 [11[2]13][4]

Molecular Formula C10H10F3N [21[31[5]

Molecular Weight 201.19 g/mol [1][2]

Canonical SMILES

C=CCNC1=CC=CC(=C1)C(F)
(FF

[2]

InChl Key

DGJILLKBHFCFOOZ-
UHFFFAOYSA-N

[1]

Synthesis Protocols

The synthesis of N-Allyl-3-(trifluoromethyl)aniline can be achieved through several strategic

pathways. The choice of method often depends on the desired scale, yield, and available

starting materials.

Method 1: Direct N-Allylation via Nucleophilic

Substitution

This is a common and straightforward method involving the direct alkylation of 3-

(trifluoromethyl)aniline with an allyl halide.[1] The reaction proceeds via a nucleophilic

substitution mechanism where the aniline nitrogen attacks the electrophilic carbon of the allyl

halide.
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3-(Trifluoromethyl)aniline

" Organic Solvent
Allyl Biomlde (e.g., DMF)

Base (e.g., K2CO3)

1. Dissolve

Reaction Mixture

Heating
(Elevated Temperature)

3. Cool & Quench

Aqueous Work-up
(Extraction, Washing)

. Isolate Organic Phase

Purification
(e.g., Column Chromatography)

5. Purify

N-Allyl-3-(trifluoromethyl)aniline
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Resulting Properties & Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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